Cas no 1261851-17-5 (3-4-bromo-3-(trifluoromethyl)phenylpropanal)

• Product Name: 3-4-bromo-3-(trifluoromethyl)phenylpropanal
• CAS No: 1261851-17-5
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• MDL: MFCD18392383
• CID: 4984713
• PubChem ID: 134622127
• Update Time: 2025-06-13

3-4-bromo-3-(trifluoromethyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(4'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde
• 3-4-bromo-3-(trifluoromethyl)phenylpropanal

• MDL： MFCD18392383
• Inchi： 1S/C10H8BrF3O/c11-9-4-3-7(2-1-5-15)6-8(9)10(12,13)14/h3-6H,1-2H2
• InChI Key： QAZVEZFMFVJDAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 3-4-bromo-3-(trifluoromethyl)phenylpropanal

Comprehensive Overview of 3-4-bromo-3-(trifluoromethyl)phenylpropanal (CAS No. 1261851-17-5)

3-4-bromo-3-(trifluoromethyl)phenylpropanal (CAS No. 1261851-17-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. With its unique molecular structure featuring a bromo and trifluoromethyl group, this compound exhibits remarkable chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutics and advanced materials.

The compound's CAS No. 1261851-17-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Its systematic name, 3-4-bromo-3-(trifluoromethyl)phenylpropanal, highlights the presence of a phenylpropanal backbone, which is often associated with bioactive molecules. This structural feature has led to its investigation in drug discovery, where it may serve as a precursor for small-molecule inhibitors or ligands targeting specific biological pathways.

In recent years, the demand for fluorinated compounds like 3-4-bromo-3-(trifluoromethyl)phenylpropanal has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it can improve a drug's metabolic resistance and binding affinity. This trend aligns with the growing interest in precision medicine and targeted therapies, where researchers seek compounds with optimized pharmacokinetic profiles.

Another area of interest is the compound's potential role in agrochemical innovation. The trifluoromethyl group is known to enhance the pesticidal activity of certain molecules, making CAS No. 1261851-17-5 a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture, this application could address challenges related to pest resistance and environmental impact.

From a synthetic chemistry perspective, 3-4-bromo-3-(trifluoromethyl)phenylpropanal offers versatility in cross-coupling reactions and catalytic transformations. Its bromo substituent facilitates palladium-catalyzed couplings, such as Suzuki or Heck reactions, which are pivotal in constructing complex molecular architectures. These reactions are widely used in the synthesis of electronic materials and pharmaceutical intermediates, further expanding the compound's utility.

Environmental and regulatory considerations also play a role in the compound's adoption. As industries prioritize green chemistry principles, researchers are evaluating safer synthetic routes for CAS No. 1261851-17-5 to minimize waste and energy consumption. This aligns with broader efforts to reduce the ecological footprint of chemical manufacturing while maintaining efficiency and yield.

In summary, 3-4-bromo-3-(trifluoromethyl)phenylpropanal (CAS No. 1261851-17-5) represents a multifaceted compound with promising applications across diverse sectors. Its structural features, including the bromo and trifluoromethyl groups, underscore its relevance in cutting-edge research and industrial innovation. As scientific advancements continue, this compound is poised to contribute significantly to breakthroughs in drug development, sustainable agriculture, and advanced materials.